Cas no 37428-88-9 ((5Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one)

(5Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one structure
37428-88-9 structure
Product Name:(5Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one
CAS No:37428-88-9
MF:C10H7ClN2OS
MW:238.693379640579
CID:1483595
PubChem ID:717424
Update Time:2025-04-21

(5Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (5Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one
    • 4-imidazolidinone, 5-[(4-chlorophenyl)methylene]-2-thioxo-, (5Z)-
    • 4-(p-Chlorobenzylidene)-5-oxo-2-thioxoimidazolidine
    • NSC 684329
    • SR-01000013165
    • STK415204
    • F1553-0090
    • (5Z)-5-[(4-chlorophenyl)methylene]-2-thioxo-imidazolidin-4-one
    • (5Z)-5-(4-Chlorobenzylidene)-2-thioxo-4-imidazolidinone #
    • 37428-88-9
    • NSC684329
    • CHEMBL1964922
    • AKOS000268192
    • 4-Imidazolidinone, 5-((4-chlorophenyl)methylene)-2-thioxo-
    • 5-(4-Chlorobenzylidene)-2-thioxo-4-imidazolidinone
    • SR-01000013165-1
    • QNVGUGFRTRAWCL-YVMONPNESA-N
    • 280137-25-9
    • (Z)-5-(4-chlorobenzylidene)-2-thioxoimidazolidin-4-one
    • (5Z)-5-[(4-chlorophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
    • NSC-684329
    • 5-((4-Chlorophenyl)methylene)-2-thiohydantoin
    • Inchi: 1S/C10H7ClN2OS/c11-7-3-1-6(2-4-7)5-8-9(14)13-10(15)12-8/h1-5H,(H2,12,13,14,15)/b8-5-
    • InChI Key: QNVGUGFRTRAWCL-YVMONPNESA-N
    • SMILES: ClC1C=CC(=CC=1)/C=C1/C(NC(N/1)=S)=O

Computed Properties

  • Exact Mass: 237.99691
  • Monoisotopic Mass: 237.9967617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 41.13
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd